Cas no 655785-68-5 (1H-Pyrazole-1-carboxamide,N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-(2-methylphenyl)-)

• Product Name: 1H-Pyrazole-1-carboxamide,N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-(2-methylphenyl)-
• CAS No: 655785-68-5
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• CID: 1699489
• Update Time: 2024-09-03

1H-Pyrazole-1-carboxamide,N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide,N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-(2-methylphenyl)-
• 1H-Pyrazole-1-carboxamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-(2-methylphenyl)-

• Inchi： 1S/C18H22N4O/c1-13-4-2-3-5-16(13)15-10-19-22(11-15)18(23)20-17-12-21-8-6-14(17)7-9-21/h2-5,10-11,14,17H,6-9,12H2,1H3,(H,20,23)/t17-/m0/s1
• InChI Key： FNDUTZASJQFFID-KRWDZBQOSA-N
• SMILES： N1(C(N[C@@H]2C3CCN(CC3)C2)=O)C=C(C2=CC=CC=C2C)C=N1

Computed Properties

• Exact Mass: 310.17956

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• PSA: 50.16
• pka: 12.15±0.20(Predicted)